Cas no 271-01-2 (6H-Pyrrolo[3,4-b]pyridine)
![6H-Pyrrolo[3,4-b]pyridine structure](https://ossimg.kuujia.com/scimg/500/271-01-2x500.png)
6H-Pyrrolo[3,4-b]pyridine structure
Product Name:6H-Pyrrolo[3,4-b]pyridine
CAS No:271-01-2
MF:C7H6N2
MW:118.135941028595
CID:1110146
PubChem ID:13764185
Update Time:2025-04-20
6H-Pyrrolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6H-Pyrrolo[3,4-b]pyridine
- AKOS006358810
- 6H-pyrrolo[3,4-b]pyridin
- SCHEMBL162770
- pyrrolo[3,4-b]pyridine
- 271-01-2
- SCHEMBL162771
-
- Inchi： 1S/C7H6N2/c1-2-6-4-8-5-7(6)9-3-1/h1-5,8H
- InChI Key： DZTRFRMZYKJDEC-UHFFFAOYSA-N
- SMILES： N1C=C2C(C=CC=N2)=C1
Computed Properties
- Exact Mass: 118.05318
- Monoisotopic Mass: 118.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
6H-Pyrrolo[3,4-b]pyridine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
271-01-2 (6H-Pyrrolo[3,4-b]pyridine) Related Products
- 244-63-3(Nor Harmane)
- 253-69-0(1,7-Naphthyridine)
- 272-49-1(4-Azaindole)
- 271-29-4(1H-Pyrrolo[2,3-c]pyridine)
- 233-88-5(1H-Pyrrolo3,2-hquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
